1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride
Overview
Description
1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride is a chemical compound with a complex structure.
Preparation Methods
The synthesis of 1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride involves several steps. The synthetic routes typically include the reaction of azepine derivatives with acetamide and other reagents under specific conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be investigated for its therapeutic potential. In industry, it may be used in the production of other chemical compounds.
Mechanism of Action
The mechanism of action of 1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
1H-Azepine-1-acetamide, hexahydro-alpha-ethyl-N-(2,4,6-trimethylphenyl)-, monohydrochloride can be compared with other similar compounds such as other azepine derivatives. Its uniqueness lies in its specific chemical structure and properties, which may confer distinct advantages in certain applications.
Properties
CAS No. |
118564-57-1 |
|---|---|
Molecular Formula |
C19H31ClN2O |
Molecular Weight |
338.9 g/mol |
IUPAC Name |
2-(azepan-1-yl)-N-(2,4,6-trimethylphenyl)butanamide;hydrochloride |
InChI |
InChI=1S/C19H30N2O.ClH/c1-5-17(21-10-8-6-7-9-11-21)19(22)20-18-15(3)12-14(2)13-16(18)4;/h12-13,17H,5-11H2,1-4H3,(H,20,22);1H |
InChI Key |
ORNHFQJTAXWJMG-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(=O)NC1=C(C=C(C=C1C)C)C)N2CCCCCC2.Cl |
Origin of Product |
United States |
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